Cas no 821782-39-2 (1H-Benzimidazole, 2-[[(6-chloro-3-pyridinyl)methyl]thio]-)

• Product name: 1H-Benzimidazole, 2-[[(6-chloro-3-pyridinyl)methyl]thio]-
• CAS No: 821782-39-2
• MF: C₁₃H₁₀N₃SCl
• MW: 275.7566
• CID: 697003
• PubChem ID: 28401502

1H-Benzimidazole, 2-[[(6-chloro-3-pyridinyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[(6-chloro-3-pyridinyl)methyl]thio]-
• 2-[(6-chloropyridin-3-yl)methylsulfanyl]-1H-benzimidazole
• AKOS000215203
• 821782-39-2
• DTXSID00651399
• 2-{[(6-Chloropyridin-3-yl)methyl]sulfanyl}-1H-benzimidazole

• Inchi： InChI=1S/C13H10ClN3S/c14-12-6-5-9(7-15-12)8-18-13-16-10-3-1-2-4-11(10)17-13/h1-7H,8H2,(H,16,17)
• InChI Key： DLNGYGLRECHBQW-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)NC(=N2)SCC3=CN=C(C=C3)Cl

Computed Properties

• Exact Mass: 275.0283962g/mol
• Monoisotopic Mass: 275.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų
• XLogP3: 3.7